Eupalinilide D
Eupalinilide D
Brand Name:
Vulcanchem
CAS No.:
757202-14-5
VCID:
VC21186953
InChI:
InChI=1S/C15H19ClO5/c1-6-3-8(17)12-10(6)13-11(7(2)14(19)21-13)9(18)4-15(12,20)5-16/h3,8-13,17-18,20H,2,4-5H2,1H3/t8-,9-,10+,11-,12-,13-,15+/m1/s1
SMILES:
CC1=CC(C2C1C3C(C(CC2(CCl)O)O)C(=C)C(=O)O3)O
Molecular Formula:
C15H19ClO5
Molecular Weight:
314.76 g/mol
Eupalinilide D
CAS No.: 757202-14-5
Cat. No.: VC21186953
Molecular Formula: C15H19ClO5
Molecular Weight: 314.76 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 757202-14-5 |
|---|---|
| Molecular Formula | C15H19ClO5 |
| Molecular Weight | 314.76 g/mol |
| IUPAC Name | (3aR,4R,6R,6aS,7R,9aR,9bR)-6-(chloromethyl)-4,6,7-trihydroxy-9-methyl-3-methylidene-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one |
| Standard InChI | InChI=1S/C15H19ClO5/c1-6-3-8(17)12-10(6)13-11(7(2)14(19)21-13)9(18)4-15(12,20)5-16/h3,8-13,17-18,20H,2,4-5H2,1H3/t8-,9-,10+,11-,12-,13-,15+/m1/s1 |
| Standard InChI Key | JNRJLCSYIQFLDS-DKLFCYGSSA-N |
| Isomeric SMILES | CC1=C[C@H]([C@@H]2[C@H]1[C@@H]3[C@@H]([C@@H](C[C@@]2(CCl)O)O)C(=C)C(=O)O3)O |
| SMILES | CC1=CC(C2C1C3C(C(CC2(CCl)O)O)C(=C)C(=O)O3)O |
| Canonical SMILES | CC1=CC(C2C1C3C(C(CC2(CCl)O)O)C(=C)C(=O)O3)O |
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